(8S,9R,10S,11S,13S,14S,16R,17R)-17-Acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one

• CAS No.: 1879-77-2
• Product Name: (8S,9R,10S,11S,13S,14S,16R,17R)-17-Acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• Molecular Formula: C22H29FO4
• Molecular Weight: 376.5 g/mol
• IUPAC Name: (8S,9R,10S,11S,13S,14S,16R,17R)-17-acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C22H29FO4/c1-12-9-17-16-6-5-14-10-15(25)7-8-19(14,3)21(16,23)18(26)11-20(17,4)22(12,27)13(2)24/h7-8,10,12,16-18,26-27H,5-6,9,11H2,1-4H3/t12-,16+,17+,18+,19+,20+,21+,22+/m1/s1
• Standard InChIKey: IKGBPSZWCRRUQS-QAHQDLQKSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)C)O)C)O)F)C
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C)O)C)O)F)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C)O)C)O)F)C
• Description: 21-Deoxy Betamethasone is an impurity of Betamethasone.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Doxybetasol; 21-Deoxybetamethasone; 9-Fluoro-11β,17-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione; Doxibetasol; Doxybetasol; 9-Fluoro-11β,17-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione
• PubChem Compound: 22793405
• Last Modified: Nov 11 2021